Cas no 138310-92-6 (2-(2-Phenylethyl)aminonicotinonitrile)
2-(2-Phenylethyl)aminonicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Phenethylamino)nicotinonitrile
- AKOS000180176
- 2-[(2-phenylethyl)amino]nicotinonitrile
- H23570
- CS-0358866
- LS-01753
- MFCD09455274
- ALBB-004816
- 3-Pyridinecarbonitrile, 2-[(2-phenylethyl)amino]-
- 138310-92-6
- 2-(2-phenylethylamino)pyridine-3-carbonitrile
- SCHEMBL3288225
- 2-[(2-phenylethyl)amino]pyridine-3-carbonitrile
- STK501327
- 2-(2-Phenylethyl)aminonicotinonitrile
-
- MDL: MFCD09455274
- Inchi: 1S/C14H13N3/c15-11-13-7-4-9-16-14(13)17-10-8-12-5-2-1-3-6-12/h1-7,9H,8,10H2,(H,16,17)
- InChI Key: RKRXVGCIBRUZLF-UHFFFAOYSA-N
- SMILES: N(C1C(C#N)=CC=CN=1)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 223.110947427Da
- Monoisotopic Mass: 223.110947427Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 48.7Ų
2-(2-Phenylethyl)aminonicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P228835-250mg |
2-[(2-Phenylethyl)amino]nicotinonitrile |
138310-92-6 | 250mg |
$ 185.00 | 2022-06-03 | ||
| TRC | P228835-500mg |
2-[(2-Phenylethyl)amino]nicotinonitrile |
138310-92-6 | 500mg |
$ 300.00 | 2022-06-03 | ||
| TRC | P228835-1000mg |
2-[(2-Phenylethyl)amino]nicotinonitrile |
138310-92-6 | 1g |
$ 480.00 | 2022-06-03 | ||
| abcr | AB405528-500 mg |
2-[(2-Phenylethyl)amino]nicotinonitrile |
138310-92-6 | 500MG |
€195.40 | 2023-02-03 | ||
| abcr | AB405528-1 g |
2-[(2-Phenylethyl)amino]nicotinonitrile |
138310-92-6 | 1g |
€239.00 | 2023-04-25 | ||
| abcr | AB405528-5 g |
2-[(2-Phenylethyl)amino]nicotinonitrile |
138310-92-6 | 5g |
€656.50 | 2023-04-25 | ||
| abcr | AB405528-500mg |
2-[(2-Phenylethyl)amino]nicotinonitrile; . |
138310-92-6 | 500mg |
€205.00 | 2025-02-17 | ||
| abcr | AB405528-1g |
2-[(2-Phenylethyl)amino]nicotinonitrile; . |
138310-92-6 | 1g |
€237.00 | 2025-02-17 | ||
| abcr | AB405528-5g |
2-[(2-Phenylethyl)amino]nicotinonitrile; . |
138310-92-6 | 5g |
€637.00 | 2025-02-17 | ||
| A2B Chem LLC | AI33456-500mg |
2-[(2-Phenylethyl)amino]nicotinonitrile |
138310-92-6 | >95% | 500mg |
$412.00 | 2024-04-20 |
2-(2-Phenylethyl)aminonicotinonitrile Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 2-(2-Phenylethyl)aminonicotinonitrile
Introduction to 2-(2-Phenylethyl)aminonicotinonitrile (CAS No. 138310-92-6)
2-(2-Phenylethyl)aminonicotinonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 138310-92-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative exhibits a unique structural framework that has garnered considerable attention from researchers due to its potential pharmacological properties and synthetic utility. The compound’s molecular structure incorporates both aromatic and nitrile functional groups, which contribute to its distinct reactivity and interaction with biological targets.
The synthesis of 2-(2-Phenylethyl)aminonicotinonitrile typically involves multi-step organic transformations, often starting from readily available precursors such as 2-phenylethylamine and nicotinic acid derivatives. The introduction of the nitrile group at the 5-position of the pyridine ring enhances the compound’s electronic properties, making it a versatile intermediate in medicinal chemistry. Recent advancements in catalytic methods have improved the efficiency and selectivity of its preparation, allowing for scalable production under mild conditions.
One of the most compelling aspects of 2-(2-Phenylethyl)aminonicotinonitrile is its pharmacological profile. Studies have indicated that this compound may exhibit inhibitory activity against various enzymes and receptors, making it a promising candidate for drug discovery. Specifically, its structural motif is reminiscent of known bioactive molecules, suggesting potential applications in treating neurological disorders, inflammatory conditions, and even certain types of cancer. The phenethylamine moiety, in particular, is well-documented for its role in modulating neurotransmitter systems, while the nicotinonitrile component offers additional binding pockets for target interaction.
Recent research has focused on exploring the derivatives of 2-(2-Phenylethyl)aminonicotinonitrile, aiming to optimize its pharmacokinetic properties and enhance binding affinity. Computational modeling and high-throughput screening have been instrumental in identifying structural modifications that could improve drug-like characteristics. For instance, modifications at the nitrogen atoms or the phenyl ring have shown promise in increasing metabolic stability while maintaining biological activity. These findings underscore the compound’s potential as a scaffold for developing novel therapeutics.
The nitrile group in 2-(2-Phenylethyl)aminonicotinonitrile also plays a crucial role in its chemical behavior. Nitriles are known for their ability to participate in various reactions such as hydrolysis, reduction, and cycloadditions, which can be exploited for further functionalization. This reactivity makes the compound a valuable building block in synthetic chemistry, enabling the construction of more complex molecules with tailored properties. Researchers have leveraged these characteristics to develop novel synthetic routes that are more sustainable and environmentally friendly.
In addition to its synthetic utility, 2-(2-Phenylethyl)aminonicotinonitrile has been studied for its potential role in materials science. The combination of aromatic and polar functional groups suggests that it could be incorporated into advanced materials with specific electronic or optical properties. While this application is still in its nascent stages, preliminary experiments have shown encouraging results in developing organic semiconductors and liquid crystals.
The growing interest in 2-(2-Phenylethyl)aminonicotinonitrile has also spurred efforts to understand its toxicological profile. Comprehensive safety assessments are essential to ensure that any future applications are both effective and safe for human use. Preliminary toxicity studies indicate that the compound exhibits moderate solubility in water and organic solvents, which could influence its formulation and delivery methods. Further research is needed to fully characterize its adverse effects and establish appropriate handling guidelines.
As our understanding of molecular interactions continues to evolve, compounds like 2-(2-Phenylethyl)aminonicotinonitrile are expected to play an increasingly important role in drug discovery and material science. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) is already transforming how researchers identify promising candidates like this one. By leveraging these tools, scientists can accelerate the discovery process and uncover new applications for existing compounds.
In conclusion,2-(2-Phenylethyl)aminonicotinonitrile (CAS No. 138310-92-6) represents a fascinating intersection of pharmaceutical chemistry and synthetic organic chemistry. Its unique structural features offer numerous opportunities for further exploration, both academically and industrially. As research progresses, we can anticipate even more innovative uses for this versatile compound, solidifying its place as a cornerstone molecule in modern chemical science.
138310-92-6 (2-(2-Phenylethyl)aminonicotinonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)